Cas no 2803862-54-4 (2-Azidocyclohexanecarboxylic acid)

• Product Name: 2-Azidocyclohexanecarboxylic acid
• CAS No: 2803862-54-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6430199
• Update Time: 2025-10-22

2-Azidocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azidocyclohexanecarboxylic acid

• Inchi： 1S/C7H11N3O2/c8-10-9-6-4-2-1-3-5(6)7(11)12/h5-6H,1-4H2,(H,11,12)
• InChI Key： FUKMDNCTORBUJS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCCC1N=[N+]=[N-]

Additional information on 2-Azidocyclohexanecarboxylic acid

Comprehensive Overview of 2-Azidocyclohexanecarboxylic Acid (CAS No. 2803862-54-4): Properties, Applications, and Research Insights

2-Azidocyclohexanecarboxylic acid (CAS No. 2803862-54-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound combines a cyclohexane backbone with an azido functional group and a carboxylic acid moiety, making it a versatile intermediate for synthetic applications. Researchers often explore its potential in click chemistry, a popular topic in modern organic synthesis, where its azide group enables efficient cycloaddition reactions with alkynes.

In recent years, the demand for azide-containing compounds like 2-Azidocyclohexanecarboxylic acid has surged, driven by their utility in bioconjugation and drug discovery. A common search query among scientists is "How to synthesize 2-Azidocyclohexanecarboxylic acid," reflecting its relevance in lab-scale production. The compound's stability and reactivity balance make it ideal for constructing complex molecular architectures, particularly in peptide modification and proteomics studies.

From a structural perspective, the cyclohexane ring in 2-Azidocyclohexanecarboxylic acid provides conformational rigidity, while the carboxylic acid group offers sites for further derivatization. This dual functionality aligns with trending research themes such as "bioorthogonal chemistry" and "targeted drug delivery," where precise molecular tagging is critical. Analytical techniques like NMR spectroscopy and HPLC are frequently employed to characterize this compound, ensuring purity for high-stakes applications.

Environmental and safety considerations are also pivotal in discussions about 2-Azidocyclohexanecarboxylic acid. While not classified as hazardous, proper handling protocols are emphasized in search queries like "Is 2-Azidocyclohexanecarboxylic acid safe for lab use?" Its compatibility with green chemistry principles—such as solvent-free reactions—further enhances its appeal in sustainable research initiatives.

The compound's role in advancing biomedical imaging technologies is another hot topic. For instance, its azide group can be leveraged to attach fluorescent probes, addressing frequent searches like "azides in imaging agents." This application is particularly relevant in cancer research, where real-time tracking of biomolecules is essential.

In summary, 2-Azidocyclohexanecarboxylic acid (CAS No. 2803862-54-4) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from click chemistry to therapeutic development—underscore its value as a research tool, while its structural properties continue to inspire new scientific inquiries.